Cas no 139726-29-7 (Dunnianol)

Dunnianol is a natural oligosaccharide with moderate antibacterial activity Dunnianol inhibits Staphylococcus aureus and methicillin-resistant Staphylococcus aureus (MRSA)

Dunnianol structure

Product Name:Dunnianol

CAS No:139726-29-7

Molecular Formula:C₂₇H₂₆O₃

Molecular Weight:398.49354

CID:837556

PubChem ID:15714605

Dunnianol Properties

Names and Identifiers

- Dunnianol
- 5,5',5''-Triallyl-1,1':3',1''-terphenyl-2,2',2''-triol
- 5,5\',5\'\'-Triallyl-1,1\':3\',1\'\'-terphenyl-2,2\',2\'\'-triol
- [ "" ]
- 139726-29-7
- CS-0024217
- B0005-189704
- AKOS032948727
- FS-10333
- HY-N3789
- 2,6-bis(2-hydroxy-5-prop-2-enylphenyl)-4-prop-2-enylphenol
- A885954
- Dunnial
- DA-52740
- InChIKey： PLBCEMUNKQWXGZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H26O3/c1-4-7-18-10-12-25(28)21(14-18)23-16-20(9-6-3)17-24(27(23)30)22-15-19(8-5-2)11-13-26(22)29/h4-6,10-17,28-30H,1-3,7-9H2
- SMILES： C=CCC1=CC(=C(C=C1)O)C2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC=C)O)CC=C

Computed Properties

Exact Mass: 398.18800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 8
Monoisotopic Mass: 398.18819469g/mol
Heavy Atom Count: 30
Complexity: 529
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 7.3
Topological Polar Surface Area: 60.7Å²

Experimental Properties

LogP: 6.32290
PSA: 60.69000
Boiling Point: 525.4±45.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 227.3±23.3 °C
Color/Form: Powder
Density: 1.1±0.1 g/cm3

Dunnianol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE41512-5mg	Dunnianol	139726-29-7	98% by HPLC	5mg	$620.00	2024-04-20
DC Chemicals	DCH-056-20 mg	Dunnianol	139726-29-7	>98%, Standard References Grade	20mg	$280.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1598-1 mg	Dunnianol	139726-29-7		1mg	￥2273.00	2022-04-26

Dunnianol Synthesis

Synthetic Circuit 1

501-92-8

139726-29-7

219475-49-7

87688-90-2

528-43-8

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Catalysts: Peroxidase Solvents: Methanol , Water ; pH 6, rt; 15 min, pH 6, rt
1.2 Reagents: Sodium bisulfite ; rt
1.3 Reagents: Hydrogen ion Solvents: Water ; acidified, rt

Reference

Peroxidase-catalyzed synthesis of neolignan and its anti-inflammatory activity

Tzeng, Shin-Cheng; et al, Journal of Molecular Catalysis B: Enzymatic, 2004, 32(1-2), 7-13

Synthetic Circuit 2

140-67-0

139726-29-7

219475-49-7

87688-90-2

528-43-8

Reaction Conditions

1.1 Reagents: (T-4)-Tribromo[1,1′-thiobis[methane]]boron Solvents: 1,2-Dichloroethane ; 1 h, reflux
1.2 Reagents: Water
2.1 Reagents: Hydrogen peroxide Catalysts: Peroxidase Solvents: Methanol , Water ; pH 6, rt; 15 min, pH 6, rt
2.2 Reagents: Sodium bisulfite ; rt
2.3 Reagents: Hydrogen ion Solvents: Water ; acidified, rt

Reference

Peroxidase-catalyzed synthesis of neolignan and its anti-inflammatory activity

Tzeng, Shin-Cheng; et al, Journal of Molecular Catalysis B: Enzymatic, 2004, 32(1-2), 7-13

Synthetic Circuit 3

501-92-8

139726-29-7

219475-53-3

219475-52-2

219475-49-7

87688-90-2

528-43-8

Reaction Conditions

1.1 Reagents: Sodium carbonate , Potassium ferricyanide Solvents: Water

Reference

Biomimetic Synthesis of Illicium Oligomeric Neolignans

Sy, Lai-King; et al, Journal of Chemical Research, 1998, (8), 476-477

Dunnianol Raw materials

Dunnianol Preparation Products

Dunnianol Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:139726-29-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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8. Preparation and antibacterial behaviour of nanostructured Ag@SiO2–penicillin with silver nanoplates†

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9. Flash chemistry using electrochemical method and microsystems

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Related Categories

Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

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